Superior PDAC Growth Inhibition vs. Veru-111
SB-216 is an engineered derivative of Veru-111 (sabizabulin) created to improve drug-like properties [1]. In a direct head-to-head comparison using the IncuCyte Live-Cell Analysis System, SB-216 at 15 nM produced a significantly greater decrease in PDAC cell growth than Veru-111 at the identical 15 nM concentration (p = 0.004) in PDCL 110 patient-derived pancreatic cancer cells [1]. Furthermore, SB-216 at only 2 nM for 24 hours reduced mitochondrial oxygen consumption to a degree comparable to Veru-111 at 10 nM for 72 hours (average 183.7 pmol O2/min reduction vs. control, p = 0.03), indicating approximately 5-fold higher potency and substantially faster onset of mitochondrial disruption [1]. SB-216 inhibited cell growth across all tested doses (2–15 nM) in both Panc-1 and PDCL 110 lines (p < 0.0001 for all doses) [1].
| Evidence Dimension | PDAC cell growth inhibition at matched drug concentration |
|---|---|
| Target Compound Data | SB-216 15 nM: significantly greater cell growth decrease; 2 nM for 24 h achieved comparable mitochondrial OCR suppression to Veru-111 10 nM for 72 h |
| Comparator Or Baseline | Veru-111 (sabizabulin) 15 nM: lesser cell growth decrease (p = 0.004 vs. SB-216); average IC50 = 5.2 nM across cancer cell panels |
| Quantified Difference | SB-216 > Veru-111 at matched 15 nM (p = 0.004); ~5-fold potency advantage estimated from time/concentration-to-effect for mitochondrial OCR inhibition |
| Conditions | IncuCyte live-cell imaging; Panc-1 and PDCL 110 (patient-derived) PDAC cells; Seahorse XF-24 mitochondrial stress test; SB-216 (2–15 nM) vs. Veru-111 (5–15 nM) |
Why This Matters
Direct concentration-matched superiority over Veru-111 — the closest structural and mechanistic analog — establishes SB-216 as the preferred procurement choice for PDAC research requiring maximal potency and faster target engagement.
- [1] Spinrad MW, Cai C, Wang R, Li W, Glazer ES. Dual targeting of oncogenic microtubules and mitochondria in PDAC. Oncoscience. 2026 Jan 28;13:1–9. DOI: 10.18632/oncoscience.641. View Source
